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Compound of Interest

Compound Name:
3-Methylbenzo[b]thiophene-2-

carboxaldehyde

Cat. No.: B122132 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Core Focus: This guide provides a detailed overview of the fundamental physicochemical

properties of 3-Methylbenzo[b]thiophene-2-carboxaldehyde, a significant heterocyclic

aldehyde in synthetic chemistry. Due to a lack of extensive public data on specific biological

signaling pathways or detailed experimental protocols involving this compound, this document

focuses on its chemical identity and characteristics.

Physicochemical Data Summary
The following table summarizes the key quantitative data for 3-Methylbenzo[b]thiophene-2-
carboxaldehyde.

Parameter Value Citations

Molecular Formula C10H8OS [1][2][3][4][5]

Molecular Weight 176.23 g/mol [2][3][4]

Alternate Molecular Weight 176.24 g/mol [1]

CAS Number 22053-74-3 [1][2][3][4]

Melting Point 88-90 °C [1]

Alternate Melting Point 87-91 °C [2]
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Chemical Structure and Identification
The identity of 3-Methylbenzo[b]thiophene-2-carboxaldehyde is established through its

unique molecular structure, from which its formula and weight are derived. The following

diagram illustrates the relationship between its nomenclature and fundamental properties.

Chemical Identity of 3-Methylbenzo[b]thiophene-2-carboxaldehyde

Compound Identification

Core Properties

Structural Representation

3-Methylbenzo[b]thiophene-2-carboxaldehyde

IUPAC: 3-methyl-1-benzothiophene-2-carbaldehyde

Molecular Formula

C10H8OS

Molecular Weight

176.23 g/mol

SMILES String

Cc1c(C=O)sc2ccccc12

InChI Key

DRZGHNXLEQHVHB-UHFFFAOYSA-N

Click to download full resolution via product page

Caption: Logical relationship of chemical identifiers for 3-Methylbenzo[b]thiophene-2-
carboxaldehyde.

Experimental Protocols
Detailed experimental protocols for the synthesis and purification of 3-
Methylbenzo[b]thiophene-2-carboxaldehyde are proprietary to chemical suppliers and are
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not extensively detailed in publicly available literature. However, standard analytical methods

are employed to verify its purity.

Purity Assessment:

Gas Chromatography (GC): Used to determine the assay, with a typical specification of

>97.5%.[5]

Titration: To quantify acidic impurities, with a common limit of <1.0% free acid.[5]

Melting Point Analysis: A sharp melting point range, such as 85-89 °C, indicates high purity.

[5]

The workflow for quality control is outlined in the diagram below.

Quality Control Workflow for 3-Methylbenzo[b]thiophene-2-carboxaldehyde
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Caption: A typical quality control workflow for chemical compound verification.

Note on Biological Activity: As of the date of this document, there is no significant body of

publicly accessible research detailing the specific signaling pathways or established biological

activities of 3-Methylbenzo[b]thiophene-2-carboxaldehyde. Its primary utility appears to be

as a building block in organic synthesis. Researchers interested in the potential bioactivity of

this compound would need to conduct initial screening assays.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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